4-Methylphenyl chloroacetate

• CAS No.: 15150-39-7
• Molecular Formula: C9H9ClO2
• Molecular Weight: 184.62 g/mol
• IUPAC Name: (4-methylphenyl) 2-chloroacetate
• InChI: InChI=1S/C9H9ClO2/c1-7-2-4-8(5-3-7)12-9(11)6-10/h2-5H,6H2,1H3
• InChI Key: WRHZVNFCHZZJNU-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC(=O)CCl

Description

4-Methylphenyl chloroacetate is an organic ester derivative characterized by a chloroacetate group (-O-CO-CH₂-Cl) attached to a 4-methylphenyl (para-methylphenyl) ring.

This compound is primarily used in organic synthesis, particularly in the preparation of heterocyclic derivatives. Its chloroacetate group provides reactivity for nucleophilic substitution or condensation reactions, making it valuable in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural, physicochemical, and functional differences between 4-methylphenyl chloroacetate and analogous esters:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications	References
4-Methylphenyl chloroacetate	Not explicitly stated	Likely C₉H₉ClO₂	~184.62	Chloroacetate group at para-methylphenyl	Synthesis of 1,3,4-oxadiazole derivatives ; potential use in agrochemicals
Methyl 4-chlorophenylacetate	52449-43-1	C₉H₉ClO₂	184.62	Acetate group at 4-chlorophenyl	Pharmaceutical reference material ; intermediate in drug synthesis
Methyl 2-(4-chlorophenyl)sulfanylacetate	15446-15-8	C₉H₉ClO₂S	216.68	Sulfanyl (-S-) linkage at 4-chlorophenyl	Unspecified, but sulfanyl groups may enhance biological activity
4-Methylphenyl dichloroacetate	18133-57-8	C₉H₈Cl₂O₂	219.06	Dichloroacetate group at para-methylphenyl	Likely used in polymer chemistry or as a reactive intermediate
Ethyl 4-methylphenoxyacetate	Not explicitly stated	C₁₁H₁₄O₃	194.23	Ethyl ester with phenoxyacetate group	Food additives or flavorants (referenced by JECFA and FCC standards)

Key Differences :

Substituent Reactivity: The chloroacetate group in 4-methylphenyl chloroacetate offers higher electrophilicity compared to the acetate group in Methyl 4-chlorophenylacetate, making it more reactive in nucleophilic substitutions .

Biological Activity :

• Compounds with sulfanyl groups (e.g., Methyl 2-(4-chlorophenyl)sulfanylacetate) may exhibit enhanced binding to biological targets compared to purely oxygen-based esters .

Applications: Ethyl 4-methylphenoxyacetate is regulated for food-related uses, whereas chloroacetate derivatives are typically restricted to industrial or pharmaceutical synthesis due to toxicity concerns .

Q & A

Q. What are the recommended methodologies for synthesizing 4-Methylphenyl chloroacetate, and how can reaction conditions be optimized?

Synthesis typically involves esterification of chloroacetic acid with 4-methylphenol derivatives. A two-step approach may include:

• Neutralization : Reacting chloroacetic acid with a carbonate salt (e.g., magnesium carbonate) to form a chloroacetate intermediate .
• Esterification : Using catalytic systems like acidic ionic liquids or phase-transfer catalysts to enhance yield and selectivity. For example, ionic liquids (e.g., [BMIM]HSO₄) reduce side reactions and improve efficiency in ester synthesis . Optimization parameters include temperature (25–40°C), pH (neutral to slightly basic), and molar ratios (e.g., 1.025:1 for amine-to-chloroacetate) .

Q. How can researchers characterize the physical and chemical properties of 4-Methylphenyl chloroacetate?

Key methods include:

• Chromatography : Reverse-phase HPLC with C18 columns and mobile phases containing acetonitrile/water/chloroacetic acid for purity analysis .
• Spectroscopy : NMR and FT-IR to confirm ester functional groups and aromatic substitution patterns.
• Thermal Analysis : Differential scanning calorimetry (DSC) to determine melting points and thermal stability.
• Physical Constants : Density (~1.197 g/cm³), boiling point (~240°C), and refractive index (~1.523) can be benchmarked against structurally similar esters like methyl 4-chlorophenylacetate .

Q. What safety protocols are critical when handling 4-Methylphenyl chloroacetate in laboratory settings?

• Ventilation : Use fume hoods to avoid inhalation of vapors.
• Personal Protective Equipment (PPE) : Nitrile gloves, lab coats, and safety goggles.
• Storage : Keep in cool, dry conditions under inert gas (argon) to prevent hydrolysis .
• Disposal : Follow hazardous waste guidelines for halogenated organics.

Advanced Research Questions

Q. What enzymatic systems exhibit activity toward 4-Methylphenyl chloroacetate, and how can their efficiency be quantified?

Hydrolytic dehalogenases (e.g., Rsc1362 and PA0810) show varying activity on chloroacetate esters. Key metrics include:

• Kinetic Parameters : Measure $k_{cat}$ (turnover number) and $K_M$ (substrate affinity) via isothermal titration calorimetry (ITC) or stopped-flow assays. For example, Rsc1362 has $k_{cat} = 504 \, \text{min}^{-1}$ and $K_M = 0.06 \, \text{mM}$, making it more efficient than PA0810 ($k_{cat} = 2.6 \, \text{min}^{-1}$) .
• Substrate Specificity : Screen enzymes against iodoacetate or bromoacetate derivatives, as PA0810 shows higher activity on bulkier substrates .

Q. How can crystal structure and Hirshfeld surface analysis elucidate intermolecular interactions in 4-Methylphenyl chloroacetate derivatives?

• X-ray Crystallography : Resolve bond lengths and angles to confirm steric effects from the 4-methylphenyl group. For example, sulfonyl-containing analogs show van der Waals interactions and C–H···O bonding .
• Hirshfeld Analysis : Quantify close contacts (e.g., H···Cl, H···O) to map electrostatic contributions to crystal packing .

Q. What mechanisms govern the degradation of 4-Methylphenyl chloroacetate under radical-mediated conditions?

• Proton-Coupled Electron Transfer (PCET) : In aqueous ethanol, α-hydroxyethyl radicals (˙EtOH) reduce haloacetates via PCET, with rates dependent on halogen electronegativity (e.g., BrAc⁻ > IAc⁻ > ClAc⁻). For chloroacetates, PCET dominates over direct electron transfer, as shown by γ-radiolysis studies .
• pH Effects : Buffered systems (e.g., bicarbonate) alter reaction pathways by stabilizing intermediates .

Q. How do catalytic systems like ionic liquids improve the synthesis of 4-Methylphenyl chloroacetate?

• Mechanism : Ionic liquids (e.g., [BMIM]HSO₄) act as dual acid-base catalysts, stabilizing transition states and reducing activation energy.
• Benefits : Higher yields (>90%), recyclability (>5 cycles), and reduced byproducts compared to traditional catalysts (e.g., H₂SO₄) .